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Compound of Interest

Compound Name: CHROME BLUE

Cat. No.: B1169037

Chrome Blue K: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure, properties,
synthesis, and applications of Chrome Blue K, a versatile complexometric indicator and dye.
The information is curated to be a valuable resource for professionals in research, chemical
analysis, and drug development.

Chemical Structure and Properties

Chrome Blue K, also known as Acid Chrome Blue K or C.l. 16675, is a trisodium salt of 4,5-
dihydroxy-3-[(2-hydroxy-5-sulfonatophenyl)azo]-2,7-naphthalenedisulfonic acid. It is an azo dye
characterized by its ability to form colored complexes with metal ions.

Chemical Structure:

Table 1: Chemical Identifiers of Chrome Blue K
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Identifier Value

trisodium;4,5-dihydroxy-3-[(2-hydroxy-5-

IUPAC Name sulfonatophenyl)diazenyllnaphthalene-2,7-
disulfonate[1][2]

CAS Number 3270-25-5[1][3][4][5][6][7]

Molecular Formula C16HoN2NazO12S3[1][4][7]

Molecular Weight 586.41 g/mol [1][4][8]

Acid Chrome Blue K, C.l. 16675, Chrome Fast

Synonyms
ynony Navy Blue R[7]

Table 2: Physical and Chemical Properties of Chrome Blue K

Property Value
Appearance Reddish-brown or dark red powder[7]
Solubility Soluble in water and ethanol[6][9]

Aqueous solutions are unstable and are often
Stability used as a solid mixture with sodium chloride.
[10]

Store at 2°C - 8°C under an inert gas like
Storage )
Nitrogen.[1]

Note: Specific melting and boiling points for Chrome Blue K are not consistently reported in
publicly available literature. The compound is a salt that may decompose before melting or
boiling.

Experimental Protocols
Synthesis of Chrome Blue K

The synthesis of Chrome Blue K involves a two-step process: the diazotization of an aromatic
amine followed by an azo coupling reaction with a naphthol derivative.[6][9]
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Experimental Workflow for the Synthesis of Chrome Blue K

Step 1: Diazotization

Hydrochloric Acid (HCI)

Sodium Nitrite (NaNOz)

Diazonium Salt Intermediate

3-Amino-4-hydroxybenzenesulfonic acid ‘ Coupling at controlled pH

Step 2: Azo Coupling

‘ 45-Di PR d} Chrome Blue K (Crude) | Salting out, Filtration, Washing

Click to download full resolution via product page
Caption: Synthesis of Chrome Blue K via diazotization and azo coupling.
Detailed Methodology:

A detailed protocol for the synthesis of Chrome Blue K is outlined in Chinese patent
CN103396345A.[11][12] The process involves the diazotization of 3-amino-4-
hydroxybenzenesulfonic acid and its subsequent coupling with 4,5-dihydroxynaphthalene-2,7-
disulfonic acid (chromotropic acid).

» Step 1: Diazotization of 3-Amino-4-hydroxybenzenesulfonic acid
o In areaction vessel, dissolve 3-amino-4-hydroxybenzenesulfonic acid in water.

o Cool the solution to 0-5 °C in an ice bath.
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o Slowly add a solution of sodium nitrite (NaNO:z) while maintaining the low temperature and
stirring.

o The reaction mixture is then acidified with hydrochloric acid (HCI) to form the diazonium
salt solution.

e Step 2: Azo Coupling

o In a separate vessel, dissolve 4,5-dihydroxynaphthalene-2,7-disulfonic acid in an alkaline
solution (e.g., sodium hydroxide solution) to form the coupling component.

o Slowly add the cold diazonium salt solution to the solution of the coupling component with
constant stirring.

o Maintain the temperature and pH of the reaction mixture to facilitate the coupling reaction.
e Step 3: Isolation and Purification

o The precipitated Chrome Blue K is collected by filtration.

o The crude product is then washed with a salt solution to remove impurities.

o The purified dye is dried in an oven at a controlled temperature.

Complexometric Titration of Calcium with EDTA using
Chrome Blue K Indicator

Chrome Blue K is an excellent indicator for the complexometric titration of various metal ions,
including calcium, magnesium, zinc, and lead.[10] In these titrations,
Ethylenediaminetetraacetic acid (EDTA) is a common titrant.

Experimental Workflow for Calcium Determination

Ca?* + EDTA — [Ca-EDTAP"y | g1 joint: Solution turns sky blue

Sample containing Ca?* ions ‘—»‘ Add Buffer Solution (pH ~10) ‘—»‘ Add Chrome Blue K Indicator }—»‘ Solution turns wine-red (Ca-Indicator Complex) }—»‘ Titrate with standard EDTA solution

Click to download full resolution via product page
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Caption: Workflow for the complexometric titration of calcium using Chrome Blue K.
Detailed Methodology for the Determination of Calcium in a Water Sample:

This protocol is adapted from standard complexometric titration procedures.

o Reagents and Solutions:

o Standard EDTA Solution (0.01 M): Dissolve 3.722 g of disodium EDTA dihydrate in
deionized water and dilute to 1 L in a volumetric flask.

o Ammonia-Ammonium Chloride Buffer (pH 10): Dissolve 142 mL of concentrated ammonia
solution and 17.5 g of ammonium chloride in 250 mL of deionized water.

o Chrome Blue K Indicator Solution: Prepare a 0.5% (w/v) solution of Chrome Blue K in
ethanol or as a solid mixture with sodium chloride. A commonly used solid indicator is
prepared by grinding 0.1 g of Chrome Blue K with 20 g of dry potassium chloride.[9]

o Titration Procedure:

o Pipette a known volume (e.g., 50.0 mL) of the water sample into a 250 mL Erlenmeyer
flask.

o Add 2 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to
approximately 10.

o Add a small amount (a pinch or a few drops) of the Chrome Blue K indicator. The solution
should turn a wine-red color, indicating the formation of the calcium-indicator complex.

o Titrate the solution with the standard 0.01 M EDTA solution. The titrant should be added
slowly from a burette with constant swirling of the flask.

o The endpoint is reached when the color of the solution changes sharply from wine-red to a
distinct sky blue. This color change signifies that all the calcium ions have been
complexed by the EDTA, and the indicator is in its free, uncomplexed form.

o Record the volume of EDTA solution used.
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o Repeat the titration at least two more times to ensure accuracy.

o Calculation of Calcium Concentration: The concentration of calcium in the sample can be
calculated using the following formula:

Molarity of Ca2* = (Molarity of EDTA x Volume of EDTA) / Volume of Sample

Applications in Research and Development

Beyond its use as a metal indicator in analytical chemistry, Chrome Blue K has applications in
various research fields:

¢ Biomedical Staining: It is used as a dye and staining agent in histological applications for
microscopy studies.[8]

o Wastewater Treatment: It has been used as a model compound in studies investigating the
catalytic oxidation of dyes in wastewater.[1]

¢ Biochemical Assays: Chrome Blue K has been utilized in a colorimetric assay for the
determination of nucleic acids in the presence of cetyltrimethylammonium bromide.[8] It has
also been employed in a loop-mediated isothermal amplification (LAMP) reaction where the
color change indicates a decrease in Mg2* concentration.[6][9]

o Electrochemical Sensors: A novel electrochemical sensor for the analysis of 3-agonists has
been developed using a poly(acid chrome blue K)/graphene oxide-nafion modified glassy
carbon electrode.[8]

Safety and Handling

Chrome Blue K is harmful if swallowed and can cause skin, eye, and respiratory irritation.[13]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical.[13][14] Work should be conducted in a well-
ventilated area or a fume hood.[14] For detailed safety information, refer to the Material Safety
Data Sheet (MSDS) provided by the supplier.[4][5][13]

This technical guide provides a comprehensive overview of Chrome Blue K, offering valuable
information for its application in scientific research and analysis. The detailed protocols and
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structured data aim to facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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